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Compound of Interest

Compound Name:
(3-

Chloropropyl)diethoxymethylsilane

Cat. No.: B077525 Get Quote

An In-depth Technical Guide to the Safety of (3-Chloropropyl)diethoxymethylsilane

This guide provides comprehensive safety information for (3-
Chloropropyl)diethoxymethylsilane (CAS No: 13501-76-3), intended for researchers,

scientists, and professionals in drug development. It covers key safety data, handling

procedures, and emergency responses.

Chemical Identification
Identifier Value

Chemical Name (3-Chloropropyl)diethoxymethylsilane

Synonyms

(3-Chloropropyl)(diethoxy)methylsilane,

METHYLDIETHOXY(CHLOROPROPYL)SILAN

E

CAS Number 13501-76-3[1][2]

Molecular Formula C8H19ClO2Si[1][2]

Molecular Weight 210.77 g/mol [2]

Structure
InChIKey: KEZMLECYELSZDC-UHFFFAOYSA-

N[2]
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Hazard Identification
(3-Chloropropyl)diethoxymethylsilane is classified as a combustible liquid that causes skin

and serious eye irritation.[3]

GHS Classification:

Classification Code Description

Flammable Liquids H227 Combustible liquid[1][3]

Skin Corrosion/Irritation H315 Causes skin irritation[2][4]

Serious Eye Damage/Eye

Irritation
H319

Causes serious eye irritation[1]

[3]

Hazard Statements:

H227: Combustible liquid[1]

H319: Causes serious eye irritation[1]

H315: Causes skin irritation[2][4]

Physical and Chemical Properties
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Property Value

Physical State Liquid[1]

Appearance Colorless to yellowish liquid[4]

Odor No data available

Boiling Point 206 °C at 1013 hPa[4]

Flash Point 74 °C at 1013 hPa[4]

Auto-ignition Temperature 210 °C at 1013 hPa[4]

Density 0.99 g/cm³ at 20 °C[4]

Vapor Pressure 6.8 Pa at 25 °C[4]

Solubility in Water 36 mg/L at 20 °C, pH 7[4]

Partition Coefficient (n-octanol/water) log Pow = 0.8[4]

Viscosity (dynamic) 1.4 mPa·s at 20 °C[4]

Toxicological Information
Endpoint Species Route Value

Acute Toxicity Rat (male/female) Oral
LD50 > 2000 mg/kg

bw[4]

Acute Toxicity Rat (male/female) Dermal
LD50 > 2000 mg/kg

bw[4]

Toxicity to Fish Danio rerio -
LC50: 574 mg/L (96 h)

[4]

Other Toxicological Information:

The hydrolysis product of this compound is ethanol, which can cause narcotic effects such

as headache, nausea, and drowsiness upon overexposure.[1]
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Ethanol is metabolized to acetaldehyde and acetic acid, which in large quantities can lead to

metabolic acidosis and CNS depression.[1]

Experimental Protocols
Detailed experimental protocols for the toxicological and ecotoxicological data are not provided

in the safety data sheets. However, these studies are typically conducted following

internationally recognized guidelines, such as those from the Organisation for Economic Co-

operation and Development (OECD). The likely methodologies are summarized below.

Acute Oral Toxicity (based on OECD Guideline 423): This method involves the administration of

the test substance in a stepwise procedure to a small number of animals. The starting dose is

selected from one of four fixed levels. The outcome of the test on one animal determines the

dose for the next. This continues until the criteria for either toxicity or non-toxicity are met.

Observations of effects and mortality are made for at least 14 days.

Acute Dermal Toxicity (based on OECD Guideline 402): The substance is applied to a small

area of the skin of several animals. The animals are observed for a period of 14 days for signs

of toxicity and mortality. The dose is typically 2000 mg/kg body weight. If no mortality is

observed, the LD50 is considered to be greater than this dose.

Toxicity to Fish (based on OECD Guideline 203): Fish are exposed to the test substance in a

static or semi-static system for 96 hours. The concentrations of the substance are maintained

as constant as possible. Mortalities are recorded at 24, 48, 72, and 96 hours, and the

concentration that kills 50% of the fish (LC50) is determined.

Safety and Handling
Exposure Controls and Personal Protection
Engineering Controls:

Provide local exhaust or general room ventilation.[1]

Emergency eye wash fountains and safety showers should be available in the immediate

vicinity of any potential exposure.[1]

Personal Protective Equipment (PPE):
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Protection Recommendation

Eye/Face Protection
Chemical goggles. Contact lenses should not be

worn.[1]

Skin Protection
Neoprene or nitrile rubber gloves. Wear suitable

protective clothing.[1]

Respiratory Protection
NIOSH-certified organic vapor (black cartridge)

respirator.[1]

Handling and Storage
Precautions for Safe Handling:

Avoid all eye and skin contact and do not breathe vapor and mist.[1]

Provide good ventilation in the process area to prevent the accumulation of vapors.[1]

Ground/bond container and receiving equipment.[1]

Take precautionary measures against static discharge and use only non-sparking tools.[1]

Wash hands and other exposed areas with mild soap and water before eating, drinking, or

smoking and when leaving work.[1]

Conditions for Safe Storage:

Keep the container tightly closed.[1]

Store in a well-ventilated place, away from heat.[1]

Incompatible materials include oxidizing agents.[1]

Emergency Procedures
First-Aid Measures
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Exposure Route First-Aid Action

Inhalation Remove to fresh air.
Seek medical advice if unwell.

Skin Contact Wash with plenty of soap and water.

Eye Contact
Rinse cautiously with water for at least 15 minutes.
Remove contact lenses if present and easy to do.

Continue rinsing.

Ingestion
No information available.

Seek medical advice.

If eye irritation persists:
Get medical advice/attention.

Click to download full resolution via product page

Caption: First-aid measures following exposure.

Fire-Fighting Measures
Suitable Extinguishing Media:

Water spray, water fog, foam, carbon dioxide, and dry chemical are all suitable.[1]

Specific Hazards:

The substance is a combustible liquid.[1]

Irritating fumes and organic acid vapors may develop when the material is exposed to

elevated temperatures or open flame.[1]

Protective Equipment:
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Do not enter the fire area without proper protective equipment, including respiratory

protection.[1]

Suitable Extinguishing Media Required PPE

Fire Involving
(3-Chloropropyl)diethoxymethylsilane

Water Spray / Fog Foam Carbon Dioxide Dry Chemical Self-Contained
Breathing Apparatus

Firefighters must wear

Full Protective Gear

Firefighters must wear

Click to download full resolution via product page

Caption: Fire-fighting decision guide.

Spillage and Disposal
Accidental Release Measures:

Evacuate unnecessary personnel.[1]

Equip the cleanup crew with proper protection.[1]

Clean up spills as soon as possible, using an absorbent material to collect it.[1]

Use only non-sparking tools.[1]

Prevent entry to sewers and public waters.[1]

Waste Disposal:

Dispose of contents/container to a licensed waste disposal facility.[1]

Avoid release to the environment.[1]
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Logical Relationships Diagram

Preparation

Personal Protective Equipment

Handling Procedure

Handling (3-Chloropropyl)diethoxymethylsilane

Ensure Adequate Ventilation
& Emergency Showers/Eyewash Select Appropriate PPE

Avoid Eye/Skin Contact
& Vapor Inhalation

Chemical Goggles Neoprene/Nitrile Gloves Protective Clothing NIOSH-certified Respirator

Ground/Bond Containers

Use Non-Sparking Tools

Safe Handling Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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